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Compound of Interest

Compound Name: Acid Black 2

Cat. No.: B15557153 Get Quote

An in-depth examination of the synonyms, properties, and applications of Acid Black 2, with

detailed experimental protocols for its use in biological and biochemical research.

Acid Black 2, a synthetic anionic disazo dye, is a versatile colorant with wide-ranging

applications across various scientific disciplines. For researchers, scientists, and drug

development professionals, a thorough understanding of its chemical identity, properties, and

experimental utility is paramount. This guide provides a detailed overview of Acid Black 2,

including its numerous synonyms and alternative names, quantitative data, and comprehensive

protocols for its key applications in laboratory settings.

Nomenclature and Identification: A Multiplicity of
Names
One of the initial challenges in researching Acid Black 2 is navigating its extensive list of

synonyms and trade names. This complexity arises from its long history of use in various

industries and scientific contexts. The compound is most broadly identified by its Colour Index

(C.I.) number, 50420.[1][2] A clear understanding of these alternative names is crucial for

comprehensive literature searches and accurate identification of the chemical.

The IUPAC name for Acid Black 2 is Disodium 4-amino-5-hydroxy-3-[(4-nitrophenyl)azo]-6-

(phenylazo)naphthalene-2,7-disulfonate.[3] However, it is more commonly known by a variety

of other names, with "Nigrosine" being one of the most prevalent, particularly in biological
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staining applications.[4][5][6] The water-soluble form is often specified as "Nigrosine WS" or

"Nigrosine water soluble".[7][8][9]

Another significant synonym is "Amido Black 10B," which is frequently used in the context of

protein staining in electrophoresis and on blotting membranes.[7][10] Other notable alternative

names include Naphthalene Black 12B, Acid Black BN, and Lissamine Black 12B.[3]

To clarify these relationships, the following diagram illustrates the hierarchical and synonymous

connections between the various names for Acid Black 2.
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Common Synonyms

Selected Trade Names

Acid Black 2

C.I. 50420

CAS: 8005-03-6

Disodium 4-amino-5-hydroxy-3-
[(4-nitrophenyl)azo]-6-(phenylazo)

naphthalene-2,7-disulfonate

Nigrosine

Amido Black 10B

Nigrosine WS

Naphthalene Black 12B

Acid Black BN

Lissamine Black 12B

Wool Black 6BN

Lurazol Deep Blue EB

Calco Nigrosine O 2P
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Start

Place a small drop of
Nigrosine on a slide

Aseptically mix a loopful
of bacterial culture into the stain

Use a second slide at a 45° angle
to spread the mixture into a thin smear

Allow the smear to
air dry completely

(DO NOT HEAT FIX)

Examine under oil immersion

End

 

Start

Prepare and heat-fix
a bacterial smear

Cover smear with blotting paper,
saturate with carbolfuchsin,
and steam for 5-10 minutes

Decolorize with
acid-alcohol for 1 minute

Rinse with water

Apply Nigrosine as a
negative counterstain
and create a thin film

Allow to air dry

Examine under oil immersion

End
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Start

Wash membrane with water
(3 x 5 min)

Stain with Amido Black solution
for 1 minute

Destain with 5% acetic acid
(2 x 1 min)

Rinse with water
(2 x 10 min)

Air dry the membrane

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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